2,5-dimethylfuran (DMF) possesses an enormous potential as a green fuel due to having high research octane number as well as calorific value properties. Generally, the production of bio-based DMF consists of dual stages; pre-treatment and fractionation of lignocellulosic biomass into sugars, followed by sugars’ catalytic conversion. 5-hydroxymethylfurfural (HMF) is reported as the most common intermediate in this synthesis pathway. In this review, HMF/DMF production from lignocellulosic biomass along with the role of low transition temperature mixtures (LTTMs) has been highlighted. Herein, the LTTMs that include ionic liquid as well as deep eutectic solvent are promising and versatile as they are capable to serve various purposes—green solvents, catalysts, and inhibitors, where it depends on their building blocks. Overall, continuous development of eco-friendly and inexpensive fuel is highly anticipated since it is parallel to the green chemistry conceptual framework as well as promoting sustainable technologies.

Our polymer material and processing industry heavily relies on single- and twin-screw extrusion technology. To facilitate a circular economy technological upgrades, bridging experimental characterization techniques and the predictive power of modeling and software tools are although indispensable. The current work highlights engineering challenges and solution strategies to make (reactive) extrusion technology more sustainable and reliable. Molecular scale-driven case studies are included dealing with (i) energy and residence time optimization, (ii) the enlargement of the pool of polymers to be processed or synthesized (e.g. biopolymers and more well-defined compatibilizers), and (iii) polymer recycling applications, both chemical and mechanical. These case studies consider linear, branched, as well as cross-linked polymers.

Per- and poly-fluorinated alkyl substances (PFASs) have been investigated in various environmental compartments in the Arctic and Antarctica. Available data indicated that PFASs are ubiquitous and constitute one group of ‘forever chemicals’ in the pristine polar environment. Long-range environmental transport with oceanic currents and atmosphere are major pathways in which PFAS reach polar regions. Novel PFASs have been identified in the Arctic and Antarctic, such as hexafluoropropylene oxide dimer acid and fluorotelomer sulfonates (6:2 and 8:2 FTS), although these alternatives have just been produced as replacements of perfluorooctane sulfonate (PFOS) and perfluorooctanoic acid (PFOA) for a few years. Spatial distribution of PFASs showed declining trends from the continental sources to the polar oceans, suggesting ongoing discharge and transport processes. Elevated concentrations of PFAS often occur in the coastal areas of the Arctic and Antarctica, highlighting glacier melting and sea ice retreat act as secondary sources of PFASs.

Abstract not available

Atom-economy (AE) is the fundamental and most important parameter of green chemistry since the higher the atom-economy of a reaction lesser is the waste generation. C-H annulation, i.e., annulation via C-H functionalization, is undoubtedly a sustainable synthetic strategy for constructing valuable carbocyclic and heterocyclic molecules owing to its high atom-economical feature and non-requirement of pre-functionalized substrates. Herein, we present the recent advances in developing highly atom-economic C-H annulation reactions in water. Apart from its traditional role as a solvent, water can promote or participate in an organic transformation. This review summarizes the recent developments from the last two years (2021-2022) on C-H annulation reactions, focusing on using water as only solvent, promoter, and reactant.

Hydrogen production from renewable energy sources has the potential to significantly reduce the carbon footprint of critical economic sectors that rely heavily on fossil fuels. Liquid organic hydrogen carrier (LOHC) technology has the capability to overcome the limitations associated with conventional hydrogen storage technologies. To date, dibenzyltoluene and benzyltoluene are the benchmark LOHC molecules due to the unique hydrogen storage properties. However, the reaction temperature for dehydrogenation reaction is high and catalysts need to be further developed so that efficient release of hydrogen can be realized. Exploration of various catalyst preparation methods such as supercritical carbon-dioxide deposition, the selection on support material with relevant textural and chemical properties and optimization of catalyst modifiers are rewarding approaches of improving the catalyst performance. In addition to this, the lowering of the dehydrogenation temperature by employing electrochemical methods and reactive distillation approaches are strategies that will make the LOHC technology competitive.

Trifluoroacetic acid (TFA) is a very persistent contaminant that has gained attention due to its multitude of anthropogenic sources, widespread occurrence in the environment, and expected accumulation in (semi-)closed drinking water cycles. Here, we summarize and assess the current knowledge on the anthropogenic sources of TFA to better understand the human-induced environmental TFA burden and highlight future research needs. Formation of TFA from the degradation of volatile precursors leads to diffuse and ubiquitous contamination of the environment. The analyses of ice core and archived leaf records have undoubtedly demonstrated that atmospheric depositions of TFA have increased considerably over the last decades in the Northern Hemisphere. Moreover, many point sources of TFA have been identified, which can lead to contamination hotspots posing a potential threat to human and environmental health. Also, unintentional formation of TFA during per- and polyfluoroalkyl substance (PFAS) remediation might become a major secondary source of TFA.

Food waste that is disposed of or not processed tends to release greenhouse gases, such as carbon monoxide, methane, and carbon dioxide, into the atmosphere. Therefore, it is necessary to explore food waste management techniques and the conversion of food waste into value-added products. With a focus on lipase and bacterial cellulose production, this paper first demonstrates the functions of several bioprocesses in the transformation of food waste. It also elucidates the bioconversion of food waste into value-added products such as polyurethane foam and personal protective equipment. State-of-the-art multiomics strategies for managing food waste in the context of pollution control and the movement towards a circular bioeconomy are discussed, and potential roadblocks are identified.

Current food and feed production practices via agricultural processes generate waste streams often rich in nitrogen. Conversion of the nitrogen in agricultural waste into valuable products would prevent environmental pollution and promote a circular economy. Nitrogen in agricultural waste could remain in both water-soluble and solid forms. While microalgae could utilize several forms of water-soluble nitrogen in protein-rich biomass, many agricultural wastes would require pretreatment steps so that nitrogen and other elements could be made available for microalgal consumption. In addition to nitrogen recovery, several microalgae could also produce other high-value metabolites (e.g., pigments, polyunsaturated fatty acids, etc.) using waste sources. This review explored the recent advances in microalgal cultivation using agricultural wastes to produce biomass rich in protein and other value-added metabolites for food and feed applications. Finally, the challenges and prospects of microalgal nitrogen recovery from various agricultural wastes are briefly discussed.

Several waste cooking oil (WCO) conventional pretreatment methods have been used to reduce free fatty acids (FFA) for biodiesel production via transesterification. The objective is to achieve high yields of biodiesel with characteristics that comply with standards. However conventional methods have certain limitations mainly due to the fact that very often the impact on the environment is not considered, which may affect their effectiveness and their greenness. Thus, conventional pretreatment methods are time and chemical-consuming, waste-generating and costly. The present review describes recent intensified techniques (2019–2021) used to overcome conventional limitations and their relationship with green chemistry principles. Also, it highlights the use of green chemistry metrics to quantify the greenness of a process hence providing a decision making tool for sustainability implementation.